Cas no 494791-30-9 (1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 494791-30-9
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD02090835
• CID: 1079576
• PubChem ID: 597434
• Update Time: 2025-05-21

1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid
• 1-ethyl-4-nitro-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• BBL013565
• AK-968/41172226
• 2-Ethyl-4-nitro-2H-pyrazole-3-carboxylic acid
• STK298610
• CS-0144981
• 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid #
• A897795
• ALBB-003735
• SB15401
• AKOS000266525
• RS-0249
• 2-Ethyl-4-nitro-pyrazole-3-carboxylic acid
• G19110
• EN300-89042
• Z275169982
• Oprea1_598728
• 2-ethyl-4-nitropyrazole-3-carboxylic acid
• MFCD02090835
• DTXSID90344501
• Pyrazole-5-carboxylic acid, 1-ethyl-4-nitro-
• XGQDFPLXJYYOPA-UHFFFAOYSA-N
• 494791-30-9

• MDL： MFCD02090835
• Inchi： 1S/C6H7N3O4/c1-2-8-5(6(10)11)4(3-7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
• InChI Key： XGQDFPLXJYYOPA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 393.7±27.0 °C at 760 mmHg
• Flash Point: 191.9±23.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 494791-30-9)

1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 494791-30-9) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an ethyl group, a nitro group, and a carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its relevance in drug discovery and material science.

The growing interest in 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid aligns with the surge in demand for heterocyclic compounds in modern chemistry. Heterocycles like pyrazoles are pivotal in developing antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals. Users frequently search for terms such as "pyrazole derivatives applications" or "nitro-substituted heterocycles synthesis," reflecting the compound's broad utility. Its CAS number (494791-30-9) is often queried in databases for precise identification in regulatory and procurement contexts.

From a synthetic perspective, 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid serves as a building block for N-heterocyclic scaffolds, a hotspot in medicinal chemistry. The nitro group offers reactivity for further functionalization, while the carboxylic acid enables conjugation with other molecules. Such properties are critical for designing small-molecule inhibitors or bioconjugates, topics frequently discussed in academic forums and patent literature. SEO-optimized queries like "how to modify pyrazole carboxylic acids" highlight user curiosity about its derivatization.

Environmental and safety considerations are also trending topics. While 494791-30-9 is not classified as hazardous, researchers emphasize sustainable synthesis routes. Searches for "green chemistry pyrazole synthesis" or "eco-friendly nitro compound handling" underscore this shift. The compound's stability and compatibility with microwave-assisted reactions or flow chemistry further align with industrial trends toward efficiency.

In summary, 1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 494791-30-9) exemplifies the intersection of innovation and practicality in organic chemistry. Its structural features and adaptability to diverse applications—from pharmaceutical intermediates to advanced materials—make it a compound of enduring relevance. As search trends evolve, its role in addressing challenges like drug resistance or sustainable agriculture will likely expand, driving further scientific and commercial exploration.